Cas no 896680-26-5 (methyl 2-{4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamido}thiophene-3-carboxylate)
methyl 2-{4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamido}thiophene-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-{4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamido}thiophene-3-carboxylate
- 3-Thiophenecarboxylic acid, 2-[[4-[(3,5-dimethyl-1-piperidinyl)sulfonyl]benzoyl]amino]-, methyl ester
- F1358-0053
- methyl 2-[[4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzoyl]amino]thiophene-3-carboxylate
- methyl 2-{4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]benzamido}thiophene-3-carboxylate
- 896680-26-5
- methyl 2-(4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzamido)thiophene-3-carboxylate
- AKOS024605280
-
- Inchi: 1S/C20H24N2O5S2/c1-13-10-14(2)12-22(11-13)29(25,26)16-6-4-15(5-7-16)18(23)21-19-17(8-9-28-19)20(24)27-3/h4-9,13-14H,10-12H2,1-3H3,(H,21,23)
- InChI Key: BIHFTLVXDCOJTM-UHFFFAOYSA-N
- SMILES: C1(NC(=O)C2=CC=C(S(N3CC(C)CC(C)C3)(=O)=O)C=C2)SC=CC=1C(OC)=O
Computed Properties
- Exact Mass: 436.11266422g/mol
- Monoisotopic Mass: 436.11266422g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 690
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 129Ų
Experimental Properties
- Density: 1.318±0.06 g/cm3(Predicted)
- pka: 11.94±0.70(Predicted)
methyl 2-{4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamido}thiophene-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1358-0053-2μmol |
methyl 2-{4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]benzamido}thiophene-3-carboxylate |
896680-26-5 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1358-0053-5μmol |
methyl 2-{4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]benzamido}thiophene-3-carboxylate |
896680-26-5 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1358-0053-10μmol |
methyl 2-{4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]benzamido}thiophene-3-carboxylate |
896680-26-5 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1358-0053-20μmol |
methyl 2-{4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]benzamido}thiophene-3-carboxylate |
896680-26-5 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1358-0053-1mg |
methyl 2-{4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]benzamido}thiophene-3-carboxylate |
896680-26-5 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1358-0053-2mg |
methyl 2-{4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]benzamido}thiophene-3-carboxylate |
896680-26-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1358-0053-3mg |
methyl 2-{4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]benzamido}thiophene-3-carboxylate |
896680-26-5 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1358-0053-4mg |
methyl 2-{4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]benzamido}thiophene-3-carboxylate |
896680-26-5 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1358-0053-5mg |
methyl 2-{4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]benzamido}thiophene-3-carboxylate |
896680-26-5 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1358-0053-10mg |
methyl 2-{4-[(3,5-dimethylpiperidin-1-yl)sulfonyl]benzamido}thiophene-3-carboxylate |
896680-26-5 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
methyl 2-{4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamido}thiophene-3-carboxylate Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on methyl 2-{4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamido}thiophene-3-carboxylate
Professional Introduction to Methyl 2-{4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamido}thiophene-3-carboxylate (CAS No. 896680-26-5)
Methyl 2-{4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamido}thiophene-3-carboxylate, a compound with the CAS number 896680-26-5, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including a thiophene ring, a sulfonamide moiety, and an amide bond, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.
The< strong>molecular architecture of Methyl 2-{4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamido}thiophene-3-carboxylate is meticulously designed to interact with biological targets in a highly specific manner. The thiophene ring, a heterocyclic aromatic compound, is known for its stability and ability to participate in various chemical reactions, making it an ideal component for drug design. Additionally, the sulfonamide group introduces a polar and hydrophilic region, which enhances the compound's solubility and bioavailability. The amide bond further contributes to the molecule's versatility by allowing for selective modifications at the nitrogen and carbonyl positions.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of Methyl 2-{4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamido}thiophene-3-carboxylate with remarkable accuracy. Molecular docking studies have revealed that this compound exhibits high binding affinity to several enzymes and receptors implicated in various diseases. For instance, preliminary simulations suggest that it may interact with proteins involved in inflammation and metabolic disorders, making it a promising candidate for the development of anti-inflammatory and antidiabetic drugs.
The< strong>sulfonamide moiety is particularly noteworthy due to its well-documented pharmacological properties. Sulfonamides have been widely used in medicine due to their ability to inhibit bacterial growth by interfering with folic acid synthesis. In addition to their antimicrobial applications, sulfonamides have shown efficacy in treating conditions such as diabetes and cancer. The incorporation of this group into Methyl 2-{4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamido}thiophene-3-carboxylate not only enhances its potential therapeutic value but also opens up avenues for exploring novel sulfonamide-based drug candidates.
The< strong>thiophene ring present in this compound is another key feature that contributes to its unique chemical and biological properties. Thiophenes are known for their role in various pharmacological applications, including anticonvulsants, antifungals, and anticancer agents. The stability and reactivity of thiophene derivatives make them valuable intermediates in organic synthesis. In Methyl 2-{4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamido}thiophene-3-carboxylate, the thiophene ring is strategically positioned to facilitate interactions with biological targets while maintaining structural integrity.
In vitro studies have begun to uncover the potential of Methyl 2-{4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamido}thiophene-3-carboxylate as a lead compound for drug development. Initial experiments have demonstrated its ability to modulate the activity of enzymes associated with signal transduction pathways. These pathways are crucial for regulating various cellular processes, including cell growth, differentiation, and apoptosis. By targeting these enzymes, Methyl 2-{4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamido}thiophene-3-carboxylate may offer a new therapeutic approach for treating conditions such as cancer and neurodegenerative diseases.
The< strong>amide bond within this compound provides another site for functionalization, allowing researchers to tailor its properties for specific applications. Amide bonds are commonly found in peptides and proteins and are known for their stability under physiological conditions. By modifying the amide group or introducing additional functional groups adjacent to it, scientists can fine-tune the pharmacokinetic and pharmacodynamic properties of Methyl 2-{4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamido}thiophene-3-carboxylate.
The synthesis of Methyl 2-{4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamido}thiophene-3-carboxylate involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques have been employed to ensure high yield and purity. For instance, palladium-catalyzed cross-coupling reactions have been utilized to construct the core structure of the molecule efficiently. Additionally, protecting group strategies have been employed to prevent unwanted side reactions during synthesis.
The< strong>cas number 896680-26-5 provides a unique identifier for this compound within scientific literature and regulatory databases. This standardized numbering system facilitates accurate documentation and communication among researchers worldwide. The CAS number ensures that all references to Methyl 2-{4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamido}thiophene-3-carboxylate are unambiguous and traceable.
Ongoing research is focused on expanding the chemical space explored by Methyl 2-{4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamido}thiophene-3-carboxylate by incorporating additional functional groups or exploring different substitution patterns on the thiophene ring. These modifications aim to enhance its biological activity while minimizing potential side effects. By leveraging computational tools alongside experimental validation, scientists can accelerate the discovery process and identify novel derivatives with improved therapeutic profiles.
The< strong>pharmaceutical industry is increasingly recognizing the importance of innovative compounds like Methyl 2-{4-(3,5-dimethyipiperidin-l-l)-sulfonylbenz-amido}-thiophen-e_}-carb-oxyllate (CAS No: 896680_26_55). Its unique structure presents opportunities for developing new treatments across multiple therapeutic areas。 As research progresses,this compound has the potential to become a valuable tool in addressing unmet medical needs。
896680-26-5 (methyl 2-{4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamido}thiophene-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)